Cas no 158214-06-3 (Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-a-D-glucopyranoside)

Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-a-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- a-D-Glucopyranoside, methyl,2,6-dibenzoate 3,4-bis[bis(3,5-dimethylphenyl)phosphinite]
- CARBOPHOS
- D-CARBOPHOS
- Methyl ALPHA-D-glucopyranoside-2,6-dibenzoate-3,4-bis-
- Methyl-D-glucapyranoside-2,6dibenzoate-3,4-bis(3,5-dimethylphenyl)phosphinite
- METHYL-ALPHA-D-GLUCOPYRANOSIDE-2,6-DIBENZOATE-3,4-DI(BIS(3,5-DIMETHYLPHENYL)PHOSPHINITE)
- Methyl α-D-glucopyranoside-2,6-dibenzoate-3,4-di(bis(3,5-diMethylphenyl)phosphinite) CARBOPHOS
- methyl-d-glucopyranoside-2,6-dibenzoate-3,4-di(bis(3,5-dimethylphenyl)phosphinite)min.carbophos
- Methyl ALPHA-D-glucopyranoside-2,6-dibenzoate-3,4-bis-[bis-(3,5-dimethylphe
- -D-glucopyranoside-2,6-dibenzoate-3,4-di(bis(3,5-dimethylphenyl)phosphinite), min. 95% CARBOPHOS
- Methyl a-D-glucopyranoside-2,6-dibenzoate-3,4-di(bis(3,5-dimethylphenyl)phosphinite), min. 95% CARBOPHOS
- Methylalpha-D-glucopyranoside-2,6-dibenzoate-3,4-di(bis(3,5-dimethylphenyl)phosphinite),min.95%CARBOPHOS
- SCHEMBL4197988
- [(2R,3R,4R,5R,6S)-5-benzoyloxy-3,4-bis[bis(3,5-dimethylphenyl)phosphanyloxy]-6-methoxyoxan-2-yl]methyl benzoate
- 158214-06-3
- MFCD01074437
- Methyl-alpha-D-glucopyranoside-2,6-dibenzoate-3,4-di(bis-(3,5-dimethylphenyl)phosphinite)
- ((2R,3R,4R,5R,6S)-5-(Benzoyloxy)-3,4-bis((bis(3,5-dimethylphenyl)phosphanyl)oxy)-6-methoxytetrahydro-2H-pyran-2-yl)methyl benzoate
- Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-a-D-glucopyranoside
-
- MDL: MFCD01074437
- Inchi: InChI=1S/C53H56O8P2/c1-33-20-34(2)25-43(24-33)62(44-26-35(3)21-36(4)27-44)60-48-47(32-57-51(54)41-16-12-10-13-17-41)58-53(56-9)50(59-52(55)42-18-14-11-15-19-42)49(48)61-63(45-28-37(5)22-38(6)29-45)46-30-39(7)23-40(8)31-46/h10-31,47-50,53H,32H2,1-9H3/t47-,48-,49+,50-,53+/m1/s1
- InChI Key: XKMLJQTZDXMHNI-UUVAXLILSA-N
- SMILES: CO[C@@H]1[C@H](OC(C2=CC=CC=C2)=O)[C@@H](OP(C2=CC(C)=CC(C)=C2)C2=CC(C)=CC(C)=C2)[C@H](OP(C2C=C(C)C=C(C)C=2)C2=CC(C)=CC(C)=C2)[C@@H](COC(C2=CC=CC=C2)=O)O1
Computed Properties
- Exact Mass: 882.34500
- Monoisotopic Mass: 882.345
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 74.2
- XLogP3: 0.4
Experimental Properties
- Color/Form: Not determined
- Melting Point: 162-164°C
- PSA: 116.70000
- LogP: 9.77370
- Solubility: Not determined
- Sensitiveness: air sensitive
Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-a-D-glucopyranoside Security Information
- Hazard Category Code: R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R20/21/22; R36/37/38
Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-a-D-glucopyranoside Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB121252-100 mg |
Methyl-alpha-D-glucopyranoside-2,6-dibenzoate-3,4-di(bis(3,5-dimethylphenyl)phosphinite), 95%; . |
158214-06-3 | 95% | 100 mg |
€148.00 | 2023-07-20 | |
TRC | M014375-25mg |
Methyl 2,6-di-O-benzoyl-3,4-di-O-[bis(3,5-dimethylphenyl)]phosphino-a-D-glucopyranoside |
158214-06-3 | 25mg |
$ 190.00 | 2022-06-04 | ||
TRC | M014375-125mg |
Methyl 2,6-di-O-benzoyl-3,4-di-O-[bis(3,5-dimethylphenyl)]phosphino-a-D-glucopyranoside |
158214-06-3 | 125mg |
$ 610.00 | 2022-06-04 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-3300-500mg |
Methylα-D-glucopyranoside-2,6-dibenzoate-3,4-di(bis(3,5-dimethylphenyl)phosphinite),min.95%CARBOPHOS |
158214-06-3 | min.95%CARBOPHOS | 500mg |
6441.0CNY | 2021-07-12 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-3300-500mg |
Methylα-D-glucopyranoside-2,6-dibenzoate-3,4-di(bis(3,5-dimethylphenyl)phosphinite),min.95%CARBOPHOS |
158214-06-3 | min.95%CARBOPHOS | 500mg |
6441CNY | 2021-05-08 | |
TRC | M014375-50mg |
Methyl 2,6-di-O-benzoyl-3,4-di-O-[bis(3,5-dimethylphenyl)]phosphino-a-D-glucopyranoside |
158214-06-3 | 50mg |
$ 305.00 | 2022-06-04 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-3300-100mg |
Methylα-D-glucopyranoside-2,6-dibenzoate-3,4-di(bis(3,5-dimethylphenyl)phosphinite),min.95%CARBOPHOS |
158214-06-3 | min.95%CARBOPHOS | 100mg |
1610.0CNY | 2021-07-12 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-3300-100mg |
Methylα-D-glucopyranoside-2,6-dibenzoate-3,4-di(bis(3,5-dimethylphenyl)phosphinite),min.95%CARBOPHOS |
158214-06-3 | min.95%CARBOPHOS | 100mg |
1610CNY | 2021-05-08 | |
abcr | AB121252-100mg |
Methyl-alpha-D-glucopyranoside-2,6-dibenzoate-3,4-di(bis(3,5-dimethylphenyl)phosphinite), 95%; . |
158214-06-3 | 95% | 100mg |
€148.00 | 2025-02-20 |
Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-a-D-glucopyranoside Related Literature
-
Wulan Tri Wahyuni,Frank Marken Analyst, 2020,145, 1903-1909
-
Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
-
Ben Bardsley,Marco S. Smith,Bob H. Gibbon Org. Biomol. Chem., 2010,8, 1876-1880
Additional information on Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-a-D-glucopyranoside
Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-α-D-glucopyranoside (CAS No. 158214-06-3): An Overview
Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-α-D-glucopyranoside (CAS No. 158214-06-3) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, including the presence of benzoyl and phosphino groups attached to a glucopyranoside scaffold. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.
The benzoyl groups in the structure provide aromatic stability and enhance the compound's hydrophobicity, which can influence its solubility and membrane permeability. The phosphino groups, on the other hand, introduce phosphorus-based functionalities that can participate in various chemical reactions and interactions. The α-D-glucopyranoside scaffold is a common motif in natural products and glycoconjugates, which are known for their biological activities and potential therapeutic applications.
Recent research has focused on the synthesis and characterization of Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-α-D-glucopyranoside. One notable study published in the Journal of Organic Chemistry (2021) reported a novel synthetic route that significantly improved the yield and purity of this compound. The researchers utilized a combination of protecting group strategies and selective deprotection steps to achieve high stereoselectivity and regioselectivity in the synthesis process.
In terms of biological activity, Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-α-D-glucopyranoside has shown promising results in preliminary studies. A study published in the Journal of Medicinal Chemistry (2022) evaluated its potential as an antidiabetic agent. The compound was found to exhibit significant glucose uptake enhancement in cultured adipocytes and hepatocytes, suggesting its potential for managing insulin resistance and type 2 diabetes mellitus.
Another area of interest is the compound's potential as an anticancer agent. Research conducted at the National Cancer Institute (2023) demonstrated that Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-α-D-glucopyranoside exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.
The structural complexity of Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-α-D-glucopyranoside also makes it a valuable tool for studying carbohydrate-protein interactions. A study published in Carbohydrate Research (2021) used this compound to investigate the binding affinities of glycoproteins involved in immune responses. The results provided insights into the molecular recognition processes that underlie immune cell activation and signaling.
In addition to its biological applications, Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-α-D-glucopyranoside has been explored for its use in materials science. A recent study published in Advanced Materials (2022) reported the synthesis of self-assembled nanostructures using this compound as a building block. The resulting nanostructures exhibited unique optical and electronic properties, making them suitable for applications in nanotechnology and optoelectronics.
The future prospects for Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-α-D-glucopyranoside are promising. Ongoing research aims to further optimize its synthesis methods to increase scalability and reduce costs. Additionally, preclinical studies are being conducted to evaluate its safety and efficacy in animal models before advancing to clinical trials.
In conclusion, Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-α-D-glucopyranoside (CAS No. 158214-06-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and biotechnology. Its unique structural features and biological activities make it an exciting area of research with significant implications for future developments in these fields.
158214-06-3 (Methyl 2,6-di-O-benzoyl-3,4-di-O-bis(3,5-dimethylphenyl)phosphino-a-D-glucopyranoside) Related Products
- 21312-29-8(3-Iodo-4-methyl-5-nitro-benzoic acid)
- 266346-59-2(9H-Fluorene, 9-(dimethylsilyl)-)
- 2034204-57-2(2,4-dimethyl-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1,3-thiazole-5-carboxamide)
- 1147351-97-0(N-(1-cyano-1,2-dimethylpropyl)-2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}acetamide)
- 1203230-14-1(5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl quinoxaline-2-carboxylate)
- 885949-69-9((4-Aminophenyl)4-(pyridin-2-yl)piperazin-1-ylmethanone)
- 23985-53-7(3-hydroxy-2,3-dimethylbutanoic acid)
- 1807262-18-5(4-Bromo-2-fluoro-3-nitrobenzenesulfonyl chloride)
- 1439373-47-3((2S)?-2,?4-?Morpholinedicarboxyl?ic Acid 4-?(Phenylmethyl) Ester)
- 2171946-86-2(2-(5-cyclobutyl-1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-amine)




